Cas no 22365-40-8 (1H-1,5-Benzodiazepine-2,4(3H,5H)-dione,1-methyl-5-phenyl-7-(trifluoromethyl)-)

• Product Name: 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione,1-methyl-5-phenyl-7-(trifluoromethyl)-
• CAS No: 22365-40-8
• MF: C₁₇H₁₃F₃N₂O₂
• MW: 334.292534589767
• CID: 256594
• PubChem ID: 31157
• Update Time: 2025-10-05

1H-1,5-Benzodiazepine-2,4(3H,5H)-dione,1-methyl-5-phenyl-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione,1-methyl-5-phenyl-7-(trifluoromethyl)-
• 1-methyl-5-phenyl-7-(trifluoromethyl)-1,5-benzodiazepine-2,4-dione
• TRIFLUBAZAM
• 1-Methyl-5-phenyl-7-(trifluoromethyl)-1H-1,5-benzodiazepine-2,4(3H,5H)-dione
• 1-methyl-5-phenyl-7-trifluoromethyl-1,5-dihydro-benzo[b][1,4]diazepine-2,4-dione
• 7-trifluoromethyl-1-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-2,4-dione
• ORF-8063
• Triflubazam [USAN:INN]
• Triflubazamum [INN-Latin]
• WE 352
• ORF 8063
• 1-Methyl-5-phenyl-7-(trifluoromethyl-1H-1,5-benzodiazepine-2,4(3H,5H)-dione
• SCHEMBL635822
• Triflubazam (USAN/INN)
• D06231
• UNII-80D8H0388T
• WE-352
• DTXSID40176899
• 5-24-08-00072 (Beilstein Handbook Reference)
• TRIFLUBAZAM [INN]
• 1-methyl-5-phenyl-7-(trifluoromethyl)-1, 5-benzodiazepine-2, 4-dione
• Triflubazamum
• 22365-40-8
• 80D8H0388T
• BRN 0765367
• WE352
• 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-methyl-5-phenyl-7-(trifluoromethyl)-
• Q7841496
• NS00121057
• TRIFLUBAZAM [USAN]
• CHEMBL2107285

• Inchi： 1S/C17H13F3N2O2/c1-21-13-8-7-11(17(18,19)20)9-14(13)22(16(24)10-15(21)23)12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key： DMNPCIKBNDKNTO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)N(C1C=CC=CC=1)C(CC(N2C)=O)=O)(F)F

Computed Properties

• Exact Mass: 334.09300
• Monoisotopic Mass: 334.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.6A^2

Experimental Properties

• Density: 1.354
• Boiling Point: 599.9°Cat760mmHg
• Flash Point: 316.6°C
• Refractive Index: 1.561
• PSA: 40.62000
• LogP: 3.86660

1H-1,5-Benzodiazepine-2,4(3H,5H)-dione,1-methyl-5-phenyl-7-(trifluoromethyl)- Security Information

• Hazardous Material transportation number：UN 3249
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III

Additional information on 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione,1-methyl-5-phenyl-7-(trifluoromethyl)-

Recent Advances in the Study of 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione,1-methyl-5-phenyl-7-(trifluoromethyl)- (CAS: 22365-40-8)

The compound 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione,1-methyl-5-phenyl-7-(trifluoromethyl)- (CAS: 22365-40-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzodiazepine derivative, characterized by its unique trifluoromethyl substitution, exhibits promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, structural optimization, and potential therapeutic applications, making it a compound of high interest for drug development.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers elucidated the synthetic pathway for 22365-40-8, emphasizing its scalability and purity. The study highlighted the use of novel catalytic systems to enhance yield and reduce by-products, which is critical for industrial-scale production. Furthermore, the compound's crystal structure was resolved using X-ray diffraction, providing valuable insights into its conformational stability and intermolecular interactions. These findings are pivotal for the design of analogs with improved pharmacokinetic profiles.

Another significant advancement was reported in a recent Nature Communications article, where the compound's mechanism of action was investigated in the context of GABA_A receptor modulation. The study demonstrated that 22365-40-8 acts as a positive allosteric modulator (PAM) of GABA_A receptors, with selectivity for α2 and α3 subunits. This specificity suggests potential applications in treating anxiety and epilepsy, with reduced sedative effects compared to traditional benzodiazepines. In vivo studies in rodent models confirmed its anxiolytic and anticonvulsant activities, supporting its therapeutic potential.

In addition to its CNS applications, recent research has explored the anticancer properties of 22365-40-8. A study in Bioorganic & Medicinal Chemistry Letters revealed that the compound induces apoptosis in certain cancer cell lines by inhibiting the PI3K/Akt/mTOR pathway. The trifluoromethyl group was identified as a key structural feature contributing to this activity, underscoring the importance of halogenated motifs in drug design. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of 22365-40-8. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed. Ongoing research is focused on structural modifications to enhance its drug-like properties while retaining its pharmacological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione,1-methyl-5-phenyl-7-(trifluoromethyl)- (CAS: 22365-40-8) represents a versatile scaffold with broad therapeutic potential. Its unique chemical structure and diverse biological activities make it a focal point of contemporary research in chemical biology and drug discovery. Future studies will likely explore its applications in other disease areas, further solidifying its role in modern medicine.